Cas no 2094684-04-3 (2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid)

• Product Name: 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid
• CAS No: 2094684-04-3
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 6034236
• PubChem ID: 126821243
• Update Time: 2025-06-12

2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid
• Z2471178272
• 2094684-04-3
• EN300-658059

• Inchi： 1S/C23H22N2O4S/c1-2-21-24-11-15(30-21)12-25(13-22(26)27)23(28)29-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,20H,2,12-14H2,1H3,(H,26,27)
• InChI Key： VNAMIZNGZJRFQN-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC=C1CN(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid

Introduction to 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid (CAS No. 2094684-04-3)

2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid, also known by its CAS number 2094684-04-3, is a synthetic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which make it a valuable intermediate in the synthesis of complex molecules and peptides.

The thiazole ring is a heterocyclic aromatic compound that plays a crucial role in the biological activity of many pharmaceuticals. It is known for its ability to form stable complexes with metal ions and its potential to modulate various biological processes. The presence of the thiazole ring in 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid enhances its stability and reactivity, making it an attractive candidate for drug development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group can be selectively removed under mild conditions, allowing for the controlled addition of subsequent amino acids. This property makes 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid a versatile building block in the synthesis of bioactive peptides and peptidomimetics.

Recent studies have highlighted the potential applications of compounds containing thiazole rings in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that thiazole-containing compounds exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid could be further explored for its biological activities and therapeutic potential.

In addition to its potential as a drug candidate, 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid has been used as an intermediate in the synthesis of other bioactive molecules. A recent paper in Organic Letters described a novel synthetic route to produce this compound with high yield and purity. The method involves a series of well-defined steps, including nucleophilic substitution and coupling reactions, which can be easily scaled up for industrial production.

The physicochemical properties of 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid have also been extensively studied. It has been reported to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions. Its melting point and other physical parameters have been determined through standard analytical techniques, providing essential data for quality control and process optimization.

In conclusion, 2-{[(2-ethyl-1,3-thiazol-5-y l)methyl)({[(9H-fluoren -9 - y l )meth oxy ] carb on y l })amino }acetic acid (CAS No. 2094684 -04 -3 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an ideal candidate for further investigation into its biological activities and potential therapeutic uses. Ongoing research continues to uncover new insights into the properties and applications of this compound, contributing to advancements in drug discovery and development.